Cas no 876303-66-1 (2,5-Methano-1H-pyrrolo[2,1-e][1,2,6]oxadiazocine(9CI))

• Product Name: 2,5-Methano-1H-pyrrolo[2,1-e][1,2,6]oxadiazocine(9CI)
• CAS No: 876303-66-1
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 709901
• PubChem ID: 57355048
• Update Time: 2025-04-19

2,5-Methano-1H-pyrrolo[2,1-e][1,2,6]oxadiazocine(9CI) Chemical and Physical Properties

Names and Identifiers

• 2,5-Methano-1H-pyrrolo[2,1-e][1,2,6]oxadiazocine(9CI)
• DTXSID80722859
• 876303-66-1
• 1H-2,5-Methanopyrrolo[2,1-e][1,2,6]oxadiazocine

• Inchi： 1S/C9H8N2O/c1-2-8-4-7-5-9(12-10-7)6-11(8)3-1/h1-3,6H,4-5H2
• InChI Key： CZEYYPNYPPSJRT-UHFFFAOYSA-N
• SMILES： O1C2=CN3C=CC=C3CC(C2)=N1

Computed Properties

• Exact Mass: 160.063662883g/mol
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 26.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroloazepines Pyrroloazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroloazepines